Angophorol
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Overview
Description
Angophorol is a flavonoid compound derived from the culm fern, Pterocarpus indicus, in the family Pterocarpaceae . It has potential anticancer activity through growth inhibition and apoptosis in K562 cells .
Molecular Structure Analysis
This compound has a molecular formula of C18H18O5 and a molecular weight of 314.33 . It is a flavonoid compound .Physical and Chemical Properties Analysis
This compound has a molecular formula of C18H18O5 and a molecular weight of 314.33 . It is a powder at room temperature .Scientific Research Applications
Chemical Investigation of Vernonia chalybaea : This study conducted a chemical investigation of Vernonia chalybaea, leading to the isolation and characterization of several compounds including Angophorol, this compound-7-O-glucoside, and this compound-7-O-rutinoside (Costa et al., 2008).
Taxane-Mediated Antiangiogenesis in Vitro : This research explores the antiangiogenic properties of Taxol and Taxotere, focusing on how formulation vehicles like Cremophor EL and polysorbate 80, as well as serum binding proteins, influence their antiangiogenic activity. This is relevant as it highlights the importance of formulation in the therapeutic application of complex compounds, which may be applicable to this compound as well (Ng, Figg, & Sparreboom, 2004).
Cremophor EL Drawbacks and Advantages for Drug Formulation
: This paper discusses the formulation vehicle Cremophor EL, used for drugs like paclitaxel (Taxol), which shares similarities with this compound in terms of solubility challenges. The study provides insights into how vehicles can affect the distribution and toxicity of drugs, which could be pertinent to the formulation of this compound (Gelderblom et al., 2001).
Mechanism of Action
Target of Action
Angophorol, a flavonone compound, primarily targets K562 cells . K562 cells are human immortalized myelogenous leukemia cells, often used in research as a model for cancer studies.
Mode of Action
This compound interacts with its target cells by inhibiting their growth and inducing apoptosis . Apoptosis is a form of programmed cell death, which plays a crucial role in maintaining the health of organisms by eliminating old, unnecessary, or damaged cells. The induction of apoptosis in cancer cells is a common strategy in cancer therapy.
Result of Action
The primary result of this compound’s action is the potential anticancer activity through growth inhibition and apoptosis in K562 cells
Biochemical Analysis
Biochemical Properties
Angophorol interacts with various enzymes, proteins, and other biomolecules in the cellIt is known that this compound exerts potential anticancer activity through growth inhibition and apoptosis in K562 cells .
Cellular Effects
This compound has been shown to have significant effects on various types of cells. In K562 cells, it has been observed to inhibit growth and induce apoptosis
Properties
IUPAC Name |
5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-6,8-dimethyl-2,3-dihydrochromen-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18O5/c1-9-16(21)15-13(20)8-14(11-4-6-12(19)7-5-11)23-18(15)10(2)17(9)22-3/h4-7,14,19,21H,8H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWWMSFMNICMFQB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(C(=C1OC)C)OC(CC2=O)C3=CC=C(C=C3)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Q1: What are the known natural sources of angophorol?
A1: this compound has been identified in the heartwood of Prunus sargentii [] and the fruits of Brucea javanica [].
Q2: Besides this compound, what other compounds were found alongside it in Vernonia chalybaea?
A2: Vernonia chalybaea yielded a new aliphatic tetrahydroxyl ether alongside known compounds such as 4 α,10 α-epoxyaromadendrane, friedelin, taraxasteryl acetate, pseudotaraxasteryl acetate, lupeyl acetate, lupeol, α-amiryn, β-amiryn, β-sitosterol, stigmasterol, 2,3-dimethyl-1,2,3-tri-hydroxybuthanol, this compound, this compound-7-O-glucoside, this compound-7-O-rutinoside, 3,7-dimethoxy-5,3',4'-trihydroxyflavone, and acacetin. []
Q3: What analytical techniques were used to identify and characterize this compound and other compounds in the mentioned research papers?
A3: All three research papers utilized spectroscopic analysis for structural determination of the isolated compounds. This likely included techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), common methods for characterizing organic molecules. Additionally, comparison with published spectral data was employed to confirm the identities of the known compounds. [, , ]
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